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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B1270865 Get Quote

An In-depth Technical Guide to
Benzyltrimethylammonium Tribromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

Benzyltrimethylammonium tribromide (BTMABr₃), a versatile and efficient reagent in organic

synthesis. It details its characteristics, synthesis, and key applications, with a focus on its role

as a brominating and oxidizing agent.

Physical and Chemical Properties
Benzyltrimethylammonium tribromide is a quaternary ammonium salt that serves as a solid,

stable, and easy-to-handle source of bromine.[1][2] Its properties make it a safer alternative to

liquid bromine, especially for small-scale reactions where precise measurement is crucial.[2]

General and Physical Properties
The key physical identifiers and properties of Benzyltrimethylammonium tribromide are

summarized in the table below.
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Property Value References

Appearance
Orange to dark yellow

crystalline powder
[1][3][4]

Molecular Formula C₁₀H₁₆Br₃N [1][5]

Molecular Weight 389.96 g/mol [1][5]

CAS Number 111865-47-5 [1][3][5][6]

Melting Point 98-105 °C [1][3][6]

Purity (Assay) Typically ≥97% [3][6]

Solubility
Slightly soluble in DMSO and

Methanol
[4]

Stability
Light-sensitive and

hygroscopic
[4][7]

Storage
Store at room temperature in a

dark, inert atmosphere
[1][4][8]

Chemical Identifiers
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Identifier Type Value References

IUPAC Name
benzyl(trimethyl)azanium;tribro

mide
[8]

Synonyms

BTMABr₃,

Benzyltrimethylammonium

bromide dibromide

[1][6]

InChI

1S/C10H16N.Br3/c1-11(2,3)9-

10-7-5-4-6-8-10;1-3-2/h4-

8H,9H2,1-3H3;/q+1;-1

[5][6]

InChIKey
OQESKQAHRXOSMS-

UHFFFAOYSA-N
[5][6]

SMILES
C--INVALID-LINK--

(C)CC1=CC=CC=C1.Br[Br-]Br
[3][6]

Spectral Data
While detailed spectral data requires access to specific databases, general information is

available. The UV-Visible spectrum of the tribromide (Br₃⁻) anion, the active species, shows a

characteristic intense absorption peak around 279 nm.[9] ATR-IR and NMR spectra are also

available for this compound through specialized databases.[10][11]

Chemical Reactivity and Applications
Benzyltrimethylammonium tribromide is a multifaceted reagent primarily known for its utility

as a brominating agent, a mild oxidizing agent, and a phase-transfer catalyst.[1][2][4]

Brominating Agent
BTMABr₃ is an efficient and selective solid brominating agent, offering significant advantages

over highly toxic liquid bromine.[2][4] Its reactivity can be controlled by adjusting the molar ratio

of the reagent to the substrate, allowing for selective mono-, di-, or tri-bromination of activated

aromatic compounds.[12]
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Aromatic Compounds: It effectively brominates phenols, aromatic amines, ethers, and

acetanilides in a dichloromethane-methanol solvent system at room temperature, producing

bromo-substituted products in high yields.[12][13]

Ketones and Alkenes: The reagent is used for the α-bromination of ketones and the addition

of bromine across double bonds in alkenes to form 1,2-dibromo adducts.[4][13] For instance,

it can convert acetyl derivatives into dibromoacetyl derivatives.[14]

N-Bromoamides: It facilitates the synthesis of N-bromoamides from aliphatic and aromatic

amides in an alkaline solution.[15]

Mild Oxidizing Agent
The compound also functions as a mild oxidizing agent for various functional groups.[2][4] It

has been successfully used for the oxidation of:

Alcohols to carbonyl compounds[2][9]

Sulfides to sulfoxides[2]

Aldehydes and diols[2]

Phase-Transfer Catalyst
As a quaternary ammonium salt, BTMABr₃ can act as a phase-transfer catalyst, enhancing

reaction rates between reactants in immiscible phases.[1][4] This property is valuable in the

production of fine chemicals.[1]

Experimental Protocols
Detailed methodologies for the synthesis and application of Benzyltrimethylammonium
tribromide are crucial for reproducible results in a research setting.

Synthesis of Benzyltrimethylammonium Tribromide
A common and effective method for synthesizing BTMABr₃ involves the reaction of

benzyltrimethylammonium chloride with sodium bromate and hydrobromic acid in an aqueous

solution.[4][13][14]
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Methodology:

Dissolve benzyltrimethylammonium chloride in water.

Add sodium bromate to the solution.

Slowly add hydrobromic acid to the aqueous mixture.

The reaction produces Benzyltrimethylammonium tribromide as a solid precipitate.

The product can be collected by filtration, washed, and dried.
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Diagram 1: Synthesis workflow for Benzyltrimethylammonium tribromide.
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Bromination of Acetyl Derivatives
This protocol outlines a general procedure for the dibromination of an acetyl derivative using

BTMABr₃, as described in the literature.[14]

Methodology:

Dissolve the acetyl derivative (substrate) in a solvent mixture of dichloromethane and

methanol.

Add double the molar quantity of Benzyltrimethylammonium tribromide to the solution at

room temperature.

Stir the mixture. The reaction progress can often be monitored by the decoloration of the

orange BTMABr₃ solution.[14]

After the reaction is complete (typically 2-7 hours), distill the solvent.[14]

Extract the resulting precipitate with a suitable organic solvent (e.g., ether).

Dry the organic layer and evaporate the solvent to obtain the crude dibromoacetyl derivative.

The final product can be purified by recrystallization.[14]
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Diagram 2: General workflow for dibromination of acetyl derivatives.
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Safety and Handling
Proper safety precautions are essential when working with Benzyltrimethylammonium
tribromide.

Hazards: The compound is classified as an irritant, causing skin and serious eye irritation.[4]

[5] It may also cause respiratory irritation.[4][16]

Personal Protective Equipment (PPE): Always handle in a well-ventilated area, preferably a

chemical fume hood.[17][18] Wear appropriate PPE, including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[17][18][19]

Handling: Minimize dust generation and accumulation.[17] Avoid contact with skin and eyes,

and prevent ingestion and inhalation.[17][19]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, protected

from light and moisture.[4][8][17][18] Keep away from incompatible materials such as strong

oxidizing agents.[18][19]

In case of accidental exposure, consult the Safety Data Sheet (SDS) for detailed first-aid

measures.[18] If skin or eye contact occurs, flush the affected area with plenty of water for at

least 15 minutes and seek medical attention.[17][19] If inhaled, move to fresh air immediately.

[17][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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